Cas no 96817-69-5 (N-Didemethylbromadoline)

N-Didemethylbromadoline structure
N-Didemethylbromadoline structure
Product Name:N-Didemethylbromadoline
CAS No:96817-69-5
MF:C13H17BrN2O
MW:297.190882444382
CID:804539
Update Time:2023-08-03

N-Didemethylbromadoline Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(2-aminocyclohexyl)-4-bromo-, trans- (9CI)
    • N-didemethylbromadoline
    • N-(2-aminocyclohexyl)-4-bromobenzamide
    • Benzamide, N-(2-aminocyclohexyl)-4-bromo-, trans-,
    • 4-Bromo-N-[(1beta,2alpha)-2-aminocyclohexyl]benzamide
    • N-Didemethylbromadoline
    • Inchi: 1S/C13H17BrN2O/c14-10-7-5-9(6-8-10)13(17)16-12-4-2-1-3-11(12)15/h5-8,11-12H,1-4,15H2,(H,16,17)/t11-,12-/m1/s1
    • InChI Key: FDTVTLRRTCOLPL-VXGBXAGGSA-N
    • SMILES: BrC1C=CC(=CC=1)C(N[C@@H]1CCCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 296.052426
  • Monoisotopic Mass: 296.052426
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.42
  • Boiling Point: 442.9°Cat760mmHg
  • Flash Point: 221.7°C
  • Refractive Index: 1.607
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